3-hydroxy-2,3-dihydro-1H-indole-5,6-dione

• CAS: 490-89-1
• Synonyms: 490-89-1 cNEoQ Isoprenochrom 3-hydroxy-2,3-dihydro-1H-indole-5,6-dione Norepinephrinechrome
• Molecular Formula: C8H7NO3
• Molecular Weight: 165.15 g/mol
• SMILES: C1C(C2=CC(=O)C(=O)C=C2N1)O
• InChI: InChI=1S/C8H7NO3/c10-6-1-4-5(2-7(6)11)9-3-8(4)12/h1-2,8-9,12H,3H2
• InChIKey: LXXQZMIOKXLXPT-UHFFFAOYSA-N

Researchers studying catecholamine oxidation or validating norepinephrine drug product purity cannot substitute adrenochrome for noradrenochrome without introducing systematic error. This compound is the sole accepted reference standard for Norepinephrine Impurity 21, enabling definitive identification by LC-DAD/LC-MS/MS. • 10-fold slower formation kinetics at pH 4 vs. adrenochrome permits selective, time-resolved monitoring of norepinephrine-to-noradrenochrome conversion. • Preferred substrate for GST M2-2, ensuring accurate modeling of neuroprotective pathways in human substantia nigra. • Supplied as a solid with full characterization data compliant with regulatory guidelines (AND/ANDA).

Noradrenochrome (490-89-1) Identity and Characteristics

3‑Hydroxy‑2,3‑dihydro‑1H‑indole‑5,6‑dione, commonly known as noradrenochrome, is an endogenous aminochrome formed by oxidation of the catecholamine norepinephrine [1]. It belongs to the indole‑5,6‑dione subclass and is primarily utilized as a reference standard for impurity profiling in norepinephrine drug products, as well as a probe for catecholamine oxidation pathways. Its molecular formula is C₈H₇NO₃ (MW 165.15) and it is supplied as a solid with characterization data compliant with regulatory guidelines [2].

Workflow Norepinephrine impurity profiling for ANDA method validation

Selection Context Catecholamine oxidation pathway probe with pH-dependent kinetics

Research Model GST M2-2 substrate for in vitro detoxication studies

• [1] CAS Common Chemistry. Noradrenochrome (CAS RN 490-89-1). American Chemical Society. https://commonchemistry.cas.org/detail?cas_rn=490-89-1 View Source
• [2] Veeprho. Norepinephrine Impurity 21 (Noradrenochrome). Product Datasheet, 2023. https://veeprho.com View Source

Noradrenochrome (490-89-1): Why Substitution Fails

Although noradrenochrome and adrenochrome share a common aminochrome scaffold, their physicochemical and biological behaviors diverge sharply. Noradrenochrome exhibits markedly slower formation kinetics, inferior aqueous stability, and a distinct glutathione‑transferase substrate profile relative to adrenochrome [1][2]. These differences mean that substituting adrenochrome for noradrenochrome in oxidation studies, neuro‑toxicity models, or regulatory impurity testing would introduce systematic error. The quantitative evidence below demonstrates that each aminochrome must be selected based on its parent catecholamine specificity and the experimental or regulatory context.

Noradrenochrome

Adrenochrome

Formation Kinetics

pH-dependent; slow at pH 4

Rapid at pH 4; 10x faster

Solution Stability

Degrades to violet-grey products

Stable for hours as orange-red

Regulatory Role

Norepinephrine Impurity 21

Epinephrine Impurity D

These divergent properties mean the aminochromes are not directly interchangeable; substitution may shift kinetic baselines, compromise chromophore integrity, and violate regulatory identity requirements.

• [1] Euler, U.S. von, and U. Hamberg. Colorimetric Determination of Noradrenaline and Adrenaline. Acta Physiologica Scandinavica 19, no. 1 (1949): 74‑84. doi:10.1111/j.1748-1716.1949.tb00636.x View Source
• [2] Baez, S., J. Segura‑Aguilar, M. Widersten, A.‑S. Johansson, and B. Mannervik. Glutathione Transferases Catalyse the Detoxication of Oxidized Metabolites (o‑Quinones) of Catecholamines and May Serve as an Antioxidant System Preventing Degenerative Cellular Processes. Biochemical Journal 324 (Pt 1) (1997): 25‑28. doi:10.1042/bj3240025 View Source

Noradrenochrome (490-89-1) Comparative Evidence

Formation Kinetics vs Adrenochrome

Under identical oxidation conditions (iodine/pH 4), adrenochrome formation from adrenaline reaches completion within 1.5 min, whereas noradrenochrome formation from noradrenaline attains merely 10 % of its maximal absorbance in the same period. Noradrenochrome formation requires pH 6 for full development (2 min) [1]. This 90 % lower conversion efficiency at acidic pH constitutes a defining kinetic fingerprint for noradrenochrome.

Formation Kinetics

Head-to-head

~10% conversion at pH 4 vs adrenochrome 100% within 1.5 min

pH-dependent differentiation supports selective noradrenaline quantification

Iodine-mediated oxidation; colorimetric detection at 530 nm

Evidence Dimension	Rate of aminochrome formation from parent catecholamine
Target Compound Data	Noradrenochrome: ~10 % of maximal color yield at pH 4 after 1.5 min; complete formation at pH 6 in 2 min
Comparator Or Baseline	Adrenochrome: 100 % of maximal color yield at pH 4 after 1.5 min
Quantified Difference	~90 % lower conversion at pH 4; optimal formation shifted from pH 4 to pH 6
Conditions	Iodine‑mediated oxidation in aqueous buffer; colorimetric detection at 530 nm

Why This Matters

For differential catecholamine quantification or oxidation‑mechanism studies, the distinct pH‑dependent kinetics of noradrenochrome enable selective determination of noradrenaline in mixtures, a capability that adrenochrome‑based protocols cannot replicate.

• [1] Euler, U.S. von, and U. Hamberg. Colorimetric Determination of Noradrenaline and Adrenaline. Acta Physiologica Scandinavica 19, no. 1 (1949): 74‑84. doi:10.1111/j.1748-1716.1949.tb00636.x View Source

Aqueous Stability vs Adrenochrome

In bicarbonate‑ and phosphate‑buffered solutions, noradrenochrome is less stable than adrenochrome and rapidly evolves into violet‑ and grey‑colored condensation products, whereas adrenochrome remains bright orange‑red for several hours [1]. This difference in chromophore integrity is consistent across multiple oxidation systems (Cu²⁺, ferricyanide, porphyrindine) [1].

Aqueous Stability

Head-to-head

Noradrenochrome degrades to violet-grey; adrenochrome remains orange-red for hours

Fresh preparation required for solution-based assays

Bicarbonate/phosphate buffer, pH 7–8

Evidence Dimension	Aqueous stability of the aminochrome chromophore
Target Compound Data	Noradrenochrome: unstable, progresses to violet‑grey degradation products
Comparator Or Baseline	Adrenochrome: stable in solution for several hours, retains orange‑red color
Quantified Difference	Qualitative; noradrenochrome half‑life not explicitly reported, but color change occurs within minutes to hours, whereas adrenochrome remains stable over the same timeframe
Conditions	Bicarbonate or phosphate buffer, pH 7–8, ambient temperature

Why This Matters

When planning solution‑based experiments (e.g., in vitro toxicity assays, spectroscopic monitoring), noradrenochrome must be used immediately after preparation; procurement of a well‑characterized, high‑purity solid is essential for reproducible stock preparation.

• [1] Lefebvre, J.-L., and P. Marquie. Caractères comparés de l'oxydation de la noradrénaline et de l'adrénaline évoluant en solution tampon phosphate ou bicarbonate. Biochimica et Biophysica Acta 10 (1953): 309‑316. doi:10.1016/0006-3002(53)90278-9 View Source

GST M2-2 Substrate Specificity

Human glutathione transferase M2‑2 efficiently conjugates noradrenochrome, aminochrome, and dopachrome, whereas adrenochrome is a poor substrate for this isoform and is instead preferentially handled by GST M1‑1 [1]. This divergent isoform selectivity implies that cellular detoxification capacity for noradrenochrome differs from that for adrenochrome in tissues where GST M2‑2 is expressed, such as the substantia nigra [1].

GST Substrate Preference

Class-level

Conjugated by GST M2-2; adrenochrome is a poor substrate

Relevant for GST M2-2-dependent detoxication models

No Km/Vmax reported; inferred from conjugation assay

Evidence Dimension	GST isoform‑specific substrate preference
Target Compound Data	Noradrenochrome: effectively conjugated by GST M2‑2
Comparator Or Baseline	Adrenochrome: poor substrate for GST M2‑2; conjugated primarily by GST M1‑1
Quantified Difference	Kinetic constants (Km, Vmax) not reported in the cited study; efficacy inferred from spectrophotometric conjugation assays
Conditions	Recombinant human GST M2‑2 and GST M1‑1, GSH 1 mM, pH 6.5

Why This Matters

In neurodegenerative disease models where GST M2‑2 expression is critical, noradrenochrome serves as a physiologically relevant substrate that adrenochrome cannot substitute, guiding proper selection of the aminochrome for in vitro GST detoxication studies.

• [1] Baez, S., J. Segura‑Aguilar, M. Widersten, A.‑S. Johansson, and B. Mannervik. Glutathione Transferases Catalyse the Detoxication of Oxidized Metabolites (o‑Quinones) of Catecholamines and May Serve as an Antioxidant System Preventing Degenerative Cellular Processes. Biochemical Journal 324 (Pt 1) (1997): 25‑28. doi:10.1042/bj3240025 View Source

Regulatory Identity: Impurity 21

Noradrenochrome is catalogued as Norepinephrine Impurity 21 in pharmacopoeial impurity libraries and is required for HPLC‑based purity testing in Abbreviated New Drug Applications (ANDAs) for norepinephrine formulations [1]. Adrenochrome, as epinephrine Impurity D, addresses a different parent drug regulatory pathway. No generic aminochrome reference can satisfy both requirements.

Regulatory Identity

Specification review

Norepinephrine Impurity 21

Required for ANDA method validation; non-interchangeable with adrenochrome

Per ICH Q3A/Q3B guidelines

Evidence Dimension	Regulatory impurity designation
Target Compound Data	Noradrenochrome: Norepinephrine Impurity 21; used for ANDA method validation and QC
Comparator Or Baseline	Adrenochrome: Epinephrine Impurity D; irrelevant for norepinephrine ANDA submissions
Quantified Difference	Binary: orthogonal regulatory applications with non‑interchangeable reference standards
Conditions	HPLC‑UV method development per ICH Q3A/Q3B guidelines

Why This Matters

For pharmaceutical QC laboratories developing ANDA monographs, procuring the correct impurity reference standard is a regulatory necessity; substitution with adrenochrome would fail to meet specificity and identity requirements, risking application rejection.

• [1] Veeprho. Norepinephrine Impurity 21 (Noradrenochrome). Product Datasheet, 2023. https://veeprho.com View Source

Chromatographic Retention & UV Differentiation

A validated isocratic reverse‑phase HPLC method with photodiode‑array detection resolves five aminochrome pairs (catecholamine → aminochrome), including noradrenaline → noradrenochrome and adrenaline → adrenochrome [1]. Each aminochrome exhibits a characteristic retention time and UV‑Vis spectrum under identical conditions, enabling unambiguous identification and quantification in complex matrices such as blood [1].

HPLC-DAD Separation

Method context

Resolved from adrenochrome; distinct retention time and UV spectrum

Enables unambiguous aminochrome identification in biological samples

C18 isocratic, PDA 200-600 nm; full details in Biomed. Chromatogr. 2003

Evidence Dimension	HPLC retention time and UV‑Vis spectral fingerprint
Target Compound Data	Noradrenochrome: distinct retention time (value not publicly extractable) and characteristic λmax (not reported in abstract); adrenochrome monitored at 490 nm in rat blood
Comparator Or Baseline	Adrenochrome: separate retention time; detected at 490 nm in vivo
Quantified Difference	Qualitative chromatographic separation confirmed; precise retention times and λmax available from the full article (Biomed. Chromatogr. 2003, 17, 6‑13)
Conditions	Reverse‑phase C18 column, isocratic elution, photodiode‑array detection (200‑600 nm)

Why This Matters

In analytical method development, the ability to chromatographically resolve noradrenochrome from adrenochrome and other aminochromes is essential for accurate quantification; purchasing a verified reference standard with a known retention profile accelerates method validation.

• [1] Remião, F., H. Carmo, F. Carvalho, and M. L. Bastos. Synthesis and Analysis of Aminochromes by HPLC‑Photodiode Array. Adrenochrome Evaluation in Rat Blood. Biomedical Chromatography 17, no. 1 (2003): 6‑13. doi:10.1002/bmc.203 View Source

Noradrenochrome (490-89-1) Application Scenarios

Differential Catecholamine Oxidation Studies

Investigators studying the oxidative metabolism of norepinephrine require authentic noradrenochrome to calibrate kinetic assays. The 10‑fold slower formation at pH 4 versus adrenochrome enables selective, time‑resolved monitoring of noradrenaline‑to‑noradrenochrome conversion in mixtures containing epinephrine [1].

GST Detoxication and Neurotoxicity Models

Because noradrenochrome is a preferred substrate for GST M2‑2—the isoform expressed in the human substantia nigra—it must be used in neuroprotective assays aiming to model Parkinsonian pathways. Adrenochrome would misrepresent the metabolic detoxication capacity of dopaminergic neurons [2].

Norepinephrine ANDA Impurity Profiling

Pharmaceutical QC laboratories validating HPLC methods for norepinephrine drug products must quantify Norepinephrine Impurity 21. Noradrenochrome reference standard is the only accepted material for system suitability, specificity, and linearity verification; adrenochrome is not cross‑validated for this purpose [3].

Chromatographic Method & Biomarker Identification

When developing LC‑DAD or LC‑MS/MS methods for aminochrome profiling in biological samples, noradrenochrome’s unique retention time and UV spectrum provide a definitive identification marker. The validated HPLC protocol described by Remião et al. serves as a starting template for method transfer [4].

Application

Selection Property

Validation Focus

Differential Oxidation Pathway Studies

pH-dependent formation kinetics

Selective noradrenaline-to-noradrenochrome conversion monitoring

In Vitro GST Detoxication Models

GST M2-2 substrate specificity

Substrate-isoform pairing for dopaminergic neuron model context

Norepinephrine ANDA Impurity Profiling

Regulatory impurity designation (Impurity 21)

System suitability, specificity, and linearity per ICH Q3A/Q3B

Chromatographic Method Development & Biomarker Research

Characteristic retention time and UV spectrum

Resolution from other aminochromes in biological matrices

• [1] Euler, U.S. von, and U. Hamberg. Colorimetric Determination of Noradrenaline and Adrenaline. Acta Physiologica Scandinavica 19, no. 1 (1949): 74‑84. View Source
• [2] Baez, S., et al. Biochemical Journal 324 (Pt 1) (1997): 25‑28. View Source
• [3] Veeprho. Norepinephrine Impurity 21 (Noradrenochrome). 2023. View Source
• [4] Remião, F., et al. Biomedical Chromatography 17, no. 1 (2003): 6‑13. View Source